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Compound of Interest

Compound Name: 1-tert-Butoxyoctan-2-ol

Cat. No.: B15433748

Disclaimer: 1-tert-Butoxyoctan-2-ol is not a widely documented compound in scientific
literature. The following application notes and protocols are based on the general principles of
organic chemistry and reactions of analogous secondary alcohols and tert-butyl ethers. The
experimental parameters provided are hypothetical and should be optimized for any practical
application.

Synthesis of 1-tert-Butoxyoctan-2-ol
Introduction

A plausible synthetic route to 1-tert-Butoxyoctan-2-ol is the ring-opening of 1,2-epoxyoctane
with tert-butanol. This reaction can be catalyzed by either an acid or a base. The protocol
below describes an acid-catalyzed approach.

Experimental Protocol: Acid-Catalyzed Epoxide Ring-
Opening

Materials and Reagents:
e 1,2-Epoxyoctane
e tert-Butanol (anhydrous)

 Sulfuric acid (concentrated)
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 Diethyl ether

» Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e To a solution of 1,2-epoxyoctane in an excess of tert-butanol in a round-bottom flask, add a
catalytic amount of concentrated sulfuric acid dropwise at 0 °C.

» Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
» Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by slowly adding a saturated sodium bicarbonate
solution.

o Extract the aqueous layer with diethyl ether (3 x 50 mL).
o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

 Purify the crude product by flash column chromatography on silica gel.

Quantitative Data (Hypothetical)
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Molar Mass ( g/mol

Reactant/Reagent | Amount (mmol) Volume/Mass
1,2-Epoxyoctane 128.21 10 1.28¢g
tert-Butanol 74.12 100 9.4 mL

Sulfuric Acid 98.08 0.1 ~2 drops
Product Theoretical Yield Hypothetical Yield

1-tert-Butoxyoctan-2-

ol

202.34

2.02 g ~1.62 g (80%)

Visualization
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Hypothetical Synthesis of 1-tert-Butoxyoctan-2-ol

Reactants Conditions
! I
Product i i
I
1-tert-Butoxyoctan-2-ol --——-—-—-—---*:
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Experimental Workflow

Synthesis of
1-tert-Butoxyoctan-2-ol

Characterization
(NMR, IR, MS)

Oxidation Etherification Esterification

Characterization

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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